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Compound of Interest

Compound Name:
2-(3-Chlorophenyl)-4-hydrazinyl-6-

methylpyrimidine

Cat. No.: B12214493

Get Quote

Technical Whitepaper: Physicochemical Properties & Synthetic Methodology of 2-(3-
Chlorophenyl)-4-hydrazinyl-6-methylpyrimidine

Executive Summary
This technical guide provides a comprehensive analysis of 2-(3-Chlorophenyl)-4-hydrazinyl-
6-methylpyrimidine, a critical pharmacophore in medicinal chemistry. Belonging to the class of

2-aryl-4-hydrazinylpyrimidines, this compound serves as a versatile "linchpin" intermediate. Its

hydrazine moiety acts as a nucleophilic handle for cyclization into fused heterocycles (e.g., s-

triazolo[4,3-c]pyrimidines, pyrazolo[3,4-d]pyrimidines) or for the generation of hydrazones

(Schiff bases). These derivatives are actively investigated for tyrosine kinase inhibition

(anticancer), antitubercular activity, and anti-inflammatory pathways.

This document outlines the physicochemical profile, validated synthetic routes, and analytical

standards required to utilize this compound in high-integrity drug development workflows.
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The compound features a pyrimidine core substituted at the C2, C4, and C6 positions. The

electron-withdrawing chlorine atom at the meta position of the phenyl ring influences the

lipophilicity and electronic distribution, potentially enhancing metabolic stability compared to

unsubstituted analogs.

Parameter Data / Descriptor

IUPAC Name
2-(3-Chlorophenyl)-4-hydrazinyl-6-

methylpyrimidine

Molecular Formula C₁₁H₁₁ClN₄

Molecular Weight 234.68 g/mol

CAS Registry
Not widely listed; treated as custom synthesis

intermediate

SMILES CC1=CC(=NC(=N1)C2=CC(=CC=C2)Cl)NN

Core Scaffold Pyrimidine

Key Functional Groups Hydrazine (-NHNH₂), m-Chlorophenyl, Methyl

Physicochemical Profile
The following data aggregates experimental values from homologous series and computational

predictions for this specific derivative.
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Property Value / Range Methodology / Context

Physical State Crystalline Solid
Typically isolated as yellow to

off-white needles.

Melting Point 158°C – 165°C
Estimated based on 4-chloro

isomer analogs [1].

LogP (Predicted) 2.6 ± 0.4

Moderate lipophilicity; suitable

for oral bioavailability (Lipinski

compliant).

pKa (Base) ~4.5 (Pyrimidine N)

The hydrazine group increases

basicity relative to

chloropyrimidine precursors.

Solubility (Water) Insoluble (< 0.1 mg/mL)
Hydrophobic aromatic

character dominates.

Solubility (Organic)
DMSO, DMF (High); Ethanol

(Hot); CHCl₃ (Moderate)

Recrystallization is best

performed in Ethanol or

Acetonitrile.

Stability
Hygroscopic; Oxidation-

sensitive

Hydrazines can oxidize to azo

compounds upon prolonged air

exposure. Store under inert

gas.

Synthetic Methodology
The synthesis follows a robust nucleophilic aromatic substitution (

) pathway. The protocol below is designed for scalability and purity.

Reaction Scheme Visualization
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Chlorination
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Figure 1: Step-wise synthetic pathway from benzamidine precursors to the target hydrazinyl

pyrimidine.[1][2][3][4]

Detailed Protocol
Step 1: Cyclocondensation

Dissolve sodium metal (0.1 mol) in absolute ethanol (50 mL) to generate sodium ethoxide in

situ.

Add 3-chlorobenzamidine hydrochloride (0.05 mol) and stir for 15 min.

Add ethyl acetoacetate (0.05 mol) dropwise.

Reflux for 6–8 hours. Monitor by TLC (Ethyl Acetate:Hexane 1:1).

Evaporate solvent, dissolve residue in water, and acidify with acetic acid to precipitate

Intermediate A.

Step 2: Chlorination

Suspend Intermediate A (0.02 mol) in POCl₃ (15 mL).

Reflux for 3 hours. The solid will dissolve as the reaction proceeds.

Caution: Pour the cooled mixture onto crushed ice with vigorous stirring to decompose

excess POCl₃.

Neutralize with Na₂CO₃ and extract with chloroform to yield Intermediate B.
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Step 3: Hydrazinolysis (Critical Step)

Dissolve Intermediate B (0.01 mol) in Ethanol (20 mL).

Add Hydrazine Hydrate (99%, 0.05 mol) dropwise. Note: Excess hydrazine acts as a

scavenger for HCl.

Reflux for 3–4 hours. A solid precipitate (the target) typically forms during the reaction or

upon cooling.

Filter the solid, wash with cold water (to remove hydrazine salts), and recrystallize from

Ethanol.

Analytical Characterization
To ensure scientific integrity, the isolated compound must meet the following spectral criteria.

Technique Diagnostic Signals Interpretation

¹H NMR (DMSO-d₆)

δ 2.35 (s, 3H): Methyl group at

C6.δ 4.50 (br s, 2H): -NHNH₂

protons (D₂O exchangeable).δ

8.60 (br s, 1H): -NHNH₂

proton.δ 7.4–8.2 (m, 4H):

Aromatic protons (3-Cl-phenyl

pattern).δ 6.60 (s, 1H):

Pyrimidine C5-H.

Confirms the presence of the

hydrazine moiety and the

integrity of the pyrimidine ring.

IR Spectroscopy (KBr)

3300–3150 cm⁻¹: N-H

stretching (doublet typical for

primary amines).1580 cm⁻¹:

C=N stretching (pyrimidine

ring).750 cm⁻¹: C-Cl

stretching.

Verifies functional groups;

absence of C=O (1680 cm⁻¹)

confirms conversion from

pyrimidinone.[2]

Mass Spectrometry
m/z = 235 [M+H]⁺ and 237

[M+H+2]⁺

Characteristic 3:1 isotopic ratio

due to Chlorine-35/37.
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Biological & Experimental Context
This compound is rarely the final drug; it is a pharmacophore scaffold.

Workflow: From Synthesis to Bio-Assay

Derivatization Pathways

Target Assays

2-(3-Cl-phenyl)-4-hydrazinyl-
6-methylpyrimidine

Aldehyde Condensation
(Schiff Bases)

 + R-CHO

Orthoester/Acid Cyclization
(Triazolopyrimidines)

 + R-COOH

Tyrosine Kinase Inhibition
(EGFR, VEGFR)

Antimicrobial Screening
(MIC Determination)
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Figure 2: Application workflow demonstrating the compound's role as a precursor for bioactive

libraries.

Key Applications:

Kinase Inhibition: The pyrimidine ring mimics the adenine residue of ATP, allowing these

derivatives to dock into the ATP-binding pocket of kinases (e.g., EGFR, CDK2) [2].

Antimicrobial Agents: Hydrazone derivatives have shown efficacy against M. tuberculosis

and Gram-negative bacteria by disrupting cell wall synthesis [3].
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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